Cas no 955640-00-3 (N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide)

• Product Name: N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide
• CAS No: 955640-00-3
• MF: C₂₃H₂₁ClN₂O₃S
• MW: 440.942443609238
• CID: 6098974
• PubChem ID: 16944329
• Update Time: 2025-06-15

N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide
• N-(2-benzoyl-3,4-dihydro-1H-isoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide
• 955640-00-3
• AKOS024647511
• F2417-0677

• Inchi： 1S/C23H21ClN2O3S/c24-22-9-5-4-8-19(22)16-30(28,29)25-21-11-10-17-12-13-26(15-20(17)14-21)23(27)18-6-2-1-3-7-18/h1-11,14,25H,12-13,15-16H2
• InChI Key： NZMYBKKBZFRUTR-UHFFFAOYSA-N
• SMILES： C(C1=CC=CC=C1Cl)S(NC1=CC2=C(C=C1)CCN(C(=O)C1=CC=CC=C1)C2)(=O)=O

Computed Properties

• Exact Mass: 440.0961414g/mol
• Monoisotopic Mass: 440.0961414g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 689
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 74.9Ų

Additional information on N-(2-benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide

N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide: A Comprehensive Overview

N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide (CAS No. 955640-00-3) is a complex organic compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tetrahydroisoquinoline core, a benzoyl group, and a chlorophenyl methanesulfonamide moiety. These structural elements contribute to its diverse biological activities and potential therapeutic applications.

The tetrahydroisoquinoline core is a well-known scaffold in medicinal chemistry due to its ability to modulate various biological targets. This core structure is often found in natural products and synthetic compounds with a wide range of pharmacological activities, including analgesic, anti-inflammatory, and neuroprotective effects. The presence of the benzoyl group enhances the lipophilicity of the molecule, which can improve its cell membrane permeability and bioavailability. The chlorophenyl methanesulfonamide moiety adds further complexity and functionality to the compound, potentially influencing its binding affinity and selectivity for specific receptors or enzymes.

Recent studies have highlighted the potential of N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide in various therapeutic areas. One notable area of research is its anti-inflammatory properties. In vitro studies have shown that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in human macrophages. This suggests that it may have potential as a novel anti-inflammatory agent for the treatment of conditions such as rheumatoid arthritis and inflammatory bowel disease.

Another area of interest is the compound's neuroprotective effects. Research has demonstrated that N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide can protect neurons from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that it may have therapeutic potential in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective properties, N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide has also shown promise in cancer research. Studies have indicated that this compound can induce apoptosis in various cancer cell lines by modulating key signaling pathways such as the PI3K/Akt pathway and the MAPK pathway. This suggests that it may have potential as an anticancer agent for the treatment of solid tumors.

The pharmacokinetic properties of N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide are also an important area of investigation. Preclinical studies have shown that it has good oral bioavailability and a favorable pharmacokinetic profile in animal models. These properties are crucial for ensuring that the compound can be effectively delivered to target tissues and maintain therapeutic concentrations over an extended period.

Despite its promising therapeutic potential, further research is needed to fully understand the mechanisms of action and safety profile of N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide. Clinical trials are currently underway to evaluate its efficacy and safety in human subjects. These trials will provide valuable insights into its therapeutic potential and help guide its development as a novel pharmaceutical agent.

In conclusion, N-(2-Benzoyl-1,2,3,4-tetrahydroisoquinolin-7-yl)-1-(2-chlorophenyl)methanesulfonamide (CAS No. 955640-00-3) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further research and development in the fields of medicinal chemistry and pharmaceutical science.